(3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid
• InChI: InChI=1S/C8H9BrN2O2/c9-5-1-2-7(11-4-5)6(10)3-8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m1/s1
• InChI Key: FARVNIMLDDARND-ZCFIWIBFSA-N
• Isomeric SMILES: C1=CC(=NC=C1Br)[C@@H](CC(=O)O)N
• Canonical SMILES: C1=CC(=NC=C1Br)C(CC(=O)O)N

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, D₂O) : δ 8.21 (s, 1H, H-6 pyridine), 7.89 (d, J = 8.4 Hz, 1H, H-3 pyridine), 7.45 (d, J = 8.4 Hz, 1H, H-4 pyridine), 3.72 (q, J = 6.8 Hz, 1H, H-3), 2.95 (dd, J = 14.0, 6.8 Hz, 1H, H-2a), 2.81 (dd, J = 14.0, 6.8 Hz, 1H, H-2b).
• ¹³C NMR (100 MHz, D₂O) : δ 174.3 (COOH), 152.1 (C-2 pyridine), 141.7 (C-5 pyridine), 137.2 (C-6 pyridine), 126.8 (C-4 pyridine), 121.9 (C-3 pyridine), 54.1 (C-3), 39.8 (C-2), 34.5 (C-1).

Infrared (IR) Spectroscopy

Key absorptions include:

• 3340 cm⁻¹ (N-H stretch, amino group)
• 1705 cm⁻¹ (C=O stretch, carboxylic acid)
• 1580 cm⁻¹ (C=C aromatic, pyridine)
• 670 cm⁻¹ (C-Br stretch).

Mass Spectrometry

• ESI-MS (m/z) : [M+H]⁺ = 246.0 (calc. 245.07), [M+Na]⁺ = 268.0.
• Fragmentation patterns: Loss of COOH (44 Da) yields m/z 202.0; subsequent Br loss (79 Da) produces m/z 123.0.

Figure 1: Proposed fragmentation pathways

• Pathway A : Cleavage of the C2-C3 bond, yielding a pyridinium ion (m/z 158).
• Pathway B : Decarboxylation to form 3-amino-3-(5-bromopyridin-2-yl)propane (m/z 202).

Preparation Methods

Key Data:

Step	Reagents/Conditions	Yield	Purity (ee)
Bromination	NBS, $$ \text{CCl}_4 $$, 0°C	78%	-
Chiral Resolution	SFC (Chiralpak AD-H)	95%	>99%
Amination	$$ \text{Pd}2(\text{dba})3 $$, LiHMDS	65%	98%

Asymmetric Catalytic Hydrogenation

This approach uses transition-metal catalysts to induce chirality:

• Synthesis of α,β-Unsaturated Ester :
  • 5-Bromopyridine-2-carbaldehyde is condensed with diethyl acetamidomalonate via a Knoevenagel reaction, forming an α,β-unsaturated ester.
• Hydrogenation with Chiral Catalysts :
  • The double bond is reduced using $$ \text{Ru}((R)-BINAP) $$ catalysts under $$ \text{H}_2 $$ (50 psi), achieving >90% enantiomeric excess (ee).
• Hydrolysis and Deprotection :
  • The ester is hydrolyzed with $$ \text{LiOH} $$, followed by acidic deprotection of the amine (e.g., $$ \text{HCl} $$).

Advantages:

• Scalable for industrial production.
• Avoids costly chiral resolution steps.

Enzymatic Dynamic Kinetic Resolution

Biocatalytic methods offer sustainable alternatives:

• Racemic Substrate Preparation :
  • 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid is synthesized via a Strecker reaction using $$ \text{NH}_3 $$, $$ \text{KCN} $$, and 5-bromopyridine-2-carbaldehyde.
• Enzyme-Mediated Hydrolysis :
  • Lipase B from Candida antarctica selectively hydrolyzes the (3S)-enantiomer, leaving the (3R)-isomer intact.

Performance Metrics:

Parameter	Value
Conversion	45%
ee (Product)	99%
Reaction Time	24 h

Solid-Phase Peptide Synthesis (SPPS)

For small-scale research applications:

• Resin Functionalization :
  • Wang resin is loaded with Fmoc-protected (3R)-3-aminopropanoic acid.
• Pyridine Ring Assembly :
  • Suzuki-Miyaura coupling introduces the 5-bromopyridin-2-yl group using $$ \text{Pd}(\text{PPh}3)4 $$ and $$ \text{Na}2\text{CO}3 $$.
• Cleavage and Purification :
  • TFA cleavage yields the free acid, purified via reverse-phase HPLC.

Comparative Analysis of Methods

Method	Yield	ee	Scalability	Cost
Chiral Pool	65%	>99%	Moderate	High
Asymmetric Hydrogenation	75%	90%	High	Medium
Enzymatic	45%	99%	Low	Low
SPPS	30%	95%	Low	Very High

Critical Reaction Insights

• Regioselective Bromination : Directed ortho-metalation (DoM) with LDA ensures precise bromine placement at the pyridine C5 position.
• Stereochemical Control : Chiral auxiliaries like Evans’ oxazolidinones improve ee in asymmetric syntheses.
• Green Chemistry : Recent advances replace toxic solvents (e.g., $$ \text{CCl}_4 $$) with ionic liquids or water.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the brominated pyridine ring to a more saturated ring structure.

Substitution: The bromine atom on the pyridine ring can be substituted with various nucleophiles, such as amines or thiols, through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium azide or thiourea can be used under basic conditions to facilitate substitution reactions.

Major Products:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of more saturated ring structures.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

Chemistry:

Organic Synthesis: The compound is used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: It can serve as a ligand in catalytic reactions, enhancing the reactivity and selectivity of the catalyst.

Biology:

Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it useful in biochemical studies.

Protein Labeling: It can be used to label proteins for tracking and studying protein interactions.

Medicine:

Drug Development: The compound’s structure makes it a potential candidate for drug development, particularly for targeting specific enzymes or receptors.

Diagnostic Agents: It can be used in the development of diagnostic agents for imaging and detection of diseases.

Industry:

Material Science: The compound can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Agriculture: It may be used in the synthesis of agrochemicals for pest control.

Mechanism of Action

The mechanism of action of (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The brominated pyridine ring can bind to the active site of enzymes, inhibiting their activity. The amino and carboxyl groups can form hydrogen bonds with the target, enhancing binding affinity. The compound may also interact with cellular pathways, affecting processes like signal transduction and gene expression .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of the target compound with structurally related analogs, emphasizing substituent effects, physicochemical properties, and biological relevance.

Structural and Physicochemical Comparison

Compound Name	Molecular Formula	CAS Number	Substituent (Pyridine Position)	Molecular Weight	Key Properties/Notes
(3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid	C9H10BrN2O2	Not provided	5-Bromo (pyridin-2-yl)	~265.10*	Bromine enhances lipophilicity and potential halogen bonding .
(R)-2-Amino-3-(pyridin-3-yl)propanoic acid	C8H10N2O2	70702-47-5	Pyridin-3-yl (unsubstituted)	166.18	Lower molecular weight; lacks bromine, reducing steric/electronic effects .
2-Amino-3-(methylamino)-propanoic acid (BMAA)	C4H10N2O2	Not provided	Methylamino group	118.14	Neurotoxic excitatory amino acid; limited BBB permeability .
(3R)-3-amino-3-[6-(hydroxymethyl)pyridin-2-yl]propanoic acid	C9H12N2O3	1270025-33-6	6-Hydroxymethyl (pyridin-2-yl)	196.21	Hydroxymethyl increases polarity and water solubility compared to bromo analog .

*Calculated based on molecular formula.

Key Implications of Substituent Variations

• Hydroxymethyl (6-position): Enhances hydrogen-bonding capacity and solubility, favoring applications in aqueous systems.
• Pyridine Position (2 vs.

Biological Activity

(3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid is a chiral amino acid derivative notable for its potential biological activities. This compound features a brominated pyridine moiety, which enhances its interaction with various biological targets, making it a candidate for drug development and medicinal chemistry applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, interactions with biological systems, and relevant research findings.

The molecular formula of (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid is $C_8H_9BrN_2O_2$, with a molecular weight of approximately 245.07 g/mol. The presence of the bromine atom in the pyridine ring is significant as it allows for further functionalization and modification, enhancing the compound's versatility in synthetic applications.

The biological activity of (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid is primarily attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The amino and hydroxyl groups can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity.
• Receptor Binding : The brominated pyridine ring can engage in π-π interactions, modulating receptor activity and influencing signaling pathways.
• Molecular Interactions : The compound's unique structure allows it to participate in various molecular interactions such as hydrogen bonding and hydrophobic interactions, which are crucial for biological function.

Biological Activities

Research indicates that (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid exhibits several promising biological activities:

• Antimicrobial Activity : Preliminary studies have shown that this compound can inhibit the growth of certain bacterial strains, suggesting potential as an antimicrobial agent.
• Antitumor Potential : Investigations into its effects on cancer cell lines indicate that it may induce apoptosis or inhibit proliferation in specific tumor types.
• Neuroprotective Effects : Some studies suggest that the compound may have neuroprotective properties, potentially beneficial in neurodegenerative disorders.

Case Studies and Research Findings

Several studies have explored the biological activity of (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid:

• Inhibition Studies : A study demonstrated that derivatives of this compound showed significant inhibitory effects against polyketide synthase 13 (Pks13), an essential enzyme for Mycobacterium tuberculosis survival. The compounds exhibited low micromolar IC50 values, indicating strong inhibitory potential .
• Molecular Docking Studies : Molecular docking simulations revealed that (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid fits well into the active site of target enzymes, supporting its role as a potential inhibitor .
• In Vivo Efficacy : In murine models, compounds based on this structure demonstrated efficacy in reducing bacterial load in M. tuberculosis infections, highlighting their potential for further development .

Comparison with Related Compounds

To contextualize the biological activity of (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Unique Features
(3R)-3-Amino-3-(5-chloropyridin-2-YL)propanoic acid	$C_8H_9ClN_2O_2$	Contains chlorine; potential differences in reactivity and bioavailability
(3R)-3-Amino-3-(5-fluoropyridin-2-YL)propanoic acid	$C_8H_9FN_2O_2$	Fluorine substituent influences lipophilicity
(3R)-3-Amino-3-(5-methylpyridin-2-YL)propanoic acid	$C_9H_{12}N_2O_2$	Methyl group alters solubility and permeability

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (3R)-3-amino-3-(5-bromopyridin-2-yl)propanoic acid, and how can reaction conditions be optimized for yield?

• Synthetic Routes :

• Asymmetric synthesis : Utilize chiral auxiliaries or catalysts to control the stereochemistry at the 3R position. For example, enantioselective alkylation of a pyridine-derived Schiff base .
• Multi-step synthesis : Start with 5-bromo-2-pyridinecarboxaldehyde, followed by condensation with a nitroalkane, reduction of the nitro group, and final hydrolysis to the carboxylic acid .
  • Optimization Strategies :
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reaction efficiency.
• Catalysts : Palladium-based catalysts for coupling reactions involving the bromopyridine moiety .
• Purification : High-performance liquid chromatography (HPLC) with chiral stationary phases ensures enantiomeric purity .

Q. What analytical techniques are critical for confirming the structure and enantiomeric purity of this compound?

• Structural Confirmation :

• NMR spectroscopy : $^1H$, $^{13}C$, and 2D-COSY to verify the pyridine ring, bromine substitution, and propanoic acid backbone .
• Mass spectrometry (HRMS) : Confirm molecular formula (C$_8$H$_8$BrN$_2$O$_2$) and isotopic pattern due to bromine .
  • Enantiomeric Purity :
• Chiral HPLC : Use cellulose-based columns (e.g., Chiralpak IC) with UV detection at 254 nm. Retention time comparison against racemic mixtures validates the 3R configuration .

Q. What preliminary biological activities have been reported for this compound?

• Receptor Binding : Initial studies suggest interactions with GABA$_A$ receptors due to structural similarity to other pyridine-containing amino acids .
• Enzyme Inhibition : In vitro assays show moderate inhibition of glutamate decarboxylase at IC$_{50}$ ~50 μM, though results vary between studies .

Advanced Research Questions

Q. How can researchers address enantiomeric impurities during synthesis, and what analytical thresholds are acceptable for pharmacological studies?

• Mitigation Strategies :

• Kinetic resolution : Use enzymes (e.g., lipases) to selectively hydrolyze undesired enantiomers .
• Crystallization-induced asymmetric transformation : Recrystallize in chiral solvents to enhance diastereomeric excess.
  • Thresholds : Pharmacological studies typically require ≥98% enantiomeric excess (ee), validated via chiral HPLC .

Q. How should researchers analyze contradictory data in receptor binding or enzyme inhibition studies?

• Case Example : Discrepancies in GABA$_A$ receptor binding affinities (e.g., K$_d$ ranging from 10 nM to 1 μM).
• Resolution Methods :

• Assay standardization : Control pH (7.4), temperature (25°C), and ionic strength across labs.
• Orthogonal validation : Use surface plasmon resonance (SPR) alongside radioligand binding assays to confirm results .
• Molecular docking : Compare binding poses in silico to identify steric clashes or solvation effects causing variability .

Q. What strategies improve the solubility and stability of this compound in physiological buffers for in vitro assays?

• Solubility Enhancement :

• Co-solvents : Use DMSO (≤1% v/v) or cyclodextrins to solubilize the hydrophobic pyridine moiety .
• pH adjustment : Dissolve in slightly alkaline buffers (pH 8.0) to deprotonate the carboxylic acid group.
  • Stability :
• Light protection : Store solutions in amber vials to prevent bromine-mediated photodegradation.
• Temperature control : Keep at -20°C for long-term storage .

Q. What mechanistic insights have been gained from studying its interactions with metabolic enzymes?

• Key Findings :

• Glutamate decarboxylase inhibition : Competitive inhibition observed via Lineweaver-Burk plots, suggesting active-site binding .
• Metabolite profiling : LC-MS/MS identifies a hydroxylated metabolite, indicating cytochrome P450 (CYP3A4) involvement .

Safety and Handling

Q. What are the recommended safety protocols for handling this compound in laboratory settings?

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coat, and safety goggles to avoid skin/eye contact .
• Ventilation : Use fume hoods during synthesis to prevent inhalation of bromine-containing vapors .
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as halogenated waste .